methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate

• IUPAC Name: methyl 4-[[3-(2-methylsulfanylbenzoyl)piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C22H25NO3S/c1-26-22(25)17-11-9-16(10-12-17)14-23-13-5-6-18(15-23)21(24)19-7-3-4-8-20(19)27-2/h3-4,7-12,18H,5-6,13-15H2,1-2H3
• InChI Key: HMCMQLVRAULZNP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2CCCC(C2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C22H25NO3S
• Molecular Weight: 383.5 g/mol

Description

Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate, also known as MTMB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MTMB is a piperidine-based compound that has been synthesized using various methods.

Mechanism of Action

Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate works by inhibiting several enzymes and receptors involved in cancer cell growth, inflammation, and pain perception. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate also inhibits the activity of matrix metalloproteinases (MMPs), enzymes involved in cancer cell invasion and metastasis. Furthermore, methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate inhibits the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, a receptor involved in pain perception.
Biochemical and Physiological Effects:
methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has been shown to have several biochemical and physiological effects. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate also inhibits the activity of MMPs, which are involved in the degradation of extracellular matrix proteins. In addition, methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate inhibits the release of substance P, a neuropeptide involved in pain perception. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has several advantages for lab experiments, including its low toxicity and ability to inhibit multiple targets involved in cancer cell growth, inflammation, and pain perception. However, methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has several limitations, including its low solubility and limited availability.

Future Directions

Future research on methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate should focus on improving its solubility and availability. In addition, further studies are needed to investigate the potential therapeutic applications of methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate, including its use as an anti-cancer, anti-inflammatory, and analgesic agent. Furthermore, studies are needed to investigate the pharmacokinetics and pharmacodynamics of methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate in vivo. Finally, studies are needed to investigate the potential side effects of methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate and its interactions with other drugs.
Conclusion:
methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate is a piperidine-based compound that has gained attention in the scientific community due to its potential therapeutic applications. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate inhibits several enzymes and receptors involved in cancer cell growth, inflammation, and pain perception. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has low toxicity and has been shown to have anti-cancer, anti-inflammatory, and analgesic effects. Future research on methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate should focus on improving its solubility and availability, investigating its pharmacokinetics and pharmacodynamics in vivo, and investigating its potential side effects and interactions with other drugs.

Scientific Research Applications

Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has been studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. Studies have shown that methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has been shown to have analgesic effects by inhibiting the release of substance P, a neuropeptide involved in pain perception.